Cas no 856629-37-3 (1-(2-Chlorophenyl)ethanamine hydrochloride)

• Product Name: 1-(2-Chlorophenyl)ethanamine hydrochloride
• CAS No: 856629-37-3
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD11841333
• CID: 1031045
• PubChem ID: 19736066
• Update Time: 2024-10-26

1-(2-Chlorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)ethanamine hydrochloride
• 1-(2-Chlorophenyl)ethamine hydrochloride
• 1-(2-Chlorophenyl)ethanamine HCl
• AK133214
• 1-(2-chlorophenyl)ethanamine;hydrochloride
• ST2403099
• AX8254765
• V8121
• 1-(2-chlorophenyl)ethan-1-amine hydrochloride
• (1S)-1-(2-chlorophenyl)ethanamine;hydrochloride
• (1R)-1-(2-chlorophenyl)ethanamine;hydrochloride
• A805742
• 1-(2-C
• Benzylamine, o-chloro-α-methyl-, hydrochloride (7CI)
• 856629-37-3
• SB44267
• DTXSID90599433
• AKOS016844808
• AS-55159
• 1-(2-chlorophenyl)ethanaminehydrochloride
• MFCD11841333
• SCHEMBL1847345
• EN300-296416
• 1-(2-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• MFCD11101198
• [(1R)-1-(2-chlorophenyl)ethyl]amine hydrochloride
• SY157939
• Y10322
• DS-019763
• [1-(2-Chlorophenyl)ethyl]amine hydrochloride

• MDL： MFCD11841333
• Inchi： 1S/C8H10ClN.ClH/c1-6(10)7-4-2-3-5-8(7)9;/h2-6H,10H2,1H3;1H
• InChI Key： ZNBDAZNBHBGAOB-UHFFFAOYSA-N
• SMILES： Cl.ClC1C(C(C)N)=CC=CC=1

Computed Properties

• Exact Mass: 191.02700
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.86200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides